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Compound of Interest

Compound Name: 4-lodoaniline

Cat. No.: B139537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-lodoaniline, a critical chemical
intermediate in various fields, particularly in pharmaceutical development. This document
details its chemical structure, physicochemical properties, synthesis protocols, key reactions,
and safety information, presented for practical application in a research and development
setting.

Chemical Identity and Structure

4-lodoaniline, also known as p-iodoaniline or 1-amino-4-iodobenzene, is an aromatic organic
compound. It consists of a benzene ring substituted with an amino group (-NHz) and an iodine
atom (-1) at the para (1,4) positions. This unigue structure, featuring both a nucleophilic amino
group and a reactive C-l bond, makes it a versatile building block in organic synthesis.[1]

The chemical structure is represented by the SMILES string Nclccc(l)ccl and the InChiKey
VLVCDUSVTXIWGW-UHFFFAOYSA-N.[2][3]

Physicochemical and Spectroscopic Properties

4-lodoaniline is typically a white to grey or brown crystalline powder.[1][4][5] It is stable under
standard storage conditions, though it is known to be light-sensitive.[4][6] Key quantitative
properties are summarized in the tables below.
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Physical and Chemical Properties

Property Value Reference(s)
CAS Number 540-37-4 [1][71[8]
Molecular Formula CeHeIN [1107118]
Molecular Weight 219.02 g/mol [1][4]1[8]
Appearance White to grey-brown crystalline (41[5]
powder

Melting Point 61-65 °C [41[71[9]
Boiling Point 268.7 °C at 760 mmHg [10]

Density ~1.924 g/cm3 [10]

Slightly soluble in water; Freely
Solubility soluble in alcohol, diethyl [2][41[9]

ether, and chloroform.

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 4-lodoaniline.
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Key Peaks / Solvent /
Spectrum Type . . . Reference(s)
Chemical Shifts () Conditions

~7.39 ppm (d, 2H, Ar-
H), ~6.45 ppm (d, 2H,

1H NMR CDClIs [2]
Ar-H), ~3.61 ppm (s,
2H, -NH2)
6 146.1, 137.9, 117.3,
13C NMR 204 CDCls [11]
.4 ppm

Key bands for N-H
stretching (amine), C-

Infrared (IR) N stretching, C-I KBr disc / Nujol mull [10][12][13]
stretching, and

aromatic C-H bending.

Mass Spectrometry Molecular ion peak Electron lonization

[14][15]
(MS) (M*) at m/z 219. (EI)

Experimental Protocols
Synthesis of 4-lodoaniline

A common and reliable method for the laboratory-scale synthesis of 4-lodoaniline is the direct
iodination of aniline. The following protocol is adapted from established procedures.[16]

Materials:

Aniline (1.2 moles, 110 g)

Sodium Bicarbonate (1.8 moles, 150 g)

lodine, powdered (1 mole, 254 g)

Deionized Water (1 L)

Gasoline or Petroleum Ether (for purification, ~1 L)

e Ice
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Procedure:

In a 3-L beaker, combine aniline (110 g), sodium bicarbonate (150 g), and water (1 L).

Cool the mixture to 12-15 °C using an ice bath.

With efficient mechanical stirring, add powdered iodine (254 g) in 15-20 g portions over a
period of 30 minutes.

Continue stirring for an additional 20-30 minutes until the color of free iodine has mostly
disappeared.

Collect the dark crystalline product, crude p-iodoaniline, by suction filtration on a Biichner
funnel. Press the solid to remove as much water as possible.

Purification: Transfer the crude product to a 2-L flask and add 1 L of gasoline or petroleum
ether.

Heat the mixture in a water bath to 75-80 °C under a reflux condenser for approximately 15
minutes with frequent shaking.

Decant the hot supernatant into a beaker cooled in an ice-salt bath while stirring constantly.

4-lodoaniline will crystallize as nearly colorless needles.

Filter the purified crystals and allow them to air dry. The expected yield is approximately 75-
84%.[16]

Representative Reaction: Suzuki-Miyaura Cross-
Coupling

4-lodoaniline is an excellent substrate for palladium-catalyzed cross-coupling reactions. The

following is a general protocol for a Suzuki-Miyaura reaction.

Materials:

4-lodoaniline (1 mmol)
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Arylboronic acid (1.2 mmol)
Palladium(ll) Acetate [Pd(OACc)z] (0.5 mol%)
Potassium Carbonate (K2CO3s) (2 mmol)

Ethanol/Water solution or other suitable solvent system (e.g., Toluene, DMF)

Procedure:

To a round-bottomed flask, add 4-lodoaniline (1 mmol), the desired arylboronic acid (1.2
mmol), and potassium carbonate (2 mmol).

Add the solvent (e.g., 10 mL of 95% ethanol).
Degas the mixture by bubbling argon or nitrogen through it for 10-15 minutes.
Under an inert atmosphere, add the palladium catalyst (0.5 mol%).

Heat the reaction mixture (e.g., to 60-80 °C) and monitor its progress using Thin Layer
Chromatography (TLC).

Upon completion, cool the mixture to room temperature and add cold water.
Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography on silica gel.

Applications in Drug Development and Organic
Synthesis

4-lodoaniline is a cornerstone intermediate in the pharmaceutical industry.[4] Its reactivity

allows for its incorporation into complex molecular architectures, making it invaluable for the

synthesis of Active Pharmaceutical Ingredients (APIs).[4]
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e Anti-Cancer Agents: It is a key building block in the synthesis of various anti-tumor agents,
including inhibitors of tubulin polymerization and tyrosine kinase inhibitors.[4]

e Drug Discovery: Researchers utilize 4-iodoaniline as a starting material to generate large
libraries of compounds for high-throughput screening, accelerating the discovery of new drug
candidates.[4] The reactive iodine atom serves as a handle for diversification through cross-
coupling reactions.[4]

e Imaging Agents: The presence of the heavy iodine atom makes it a useful precursor for the
development of contrast agents for medical diagnostics like X-ray imaging.[4]

o Other Applications: Beyond pharmaceuticals, it is used to manufacture azo dyes,
agrochemicals, and materials for electronics, such as functionalized graphene oxide.[1][7][9]

Key Synthetic Pathways and Workflows

As a versatile intermediate, 4-lodoaniline participates in numerous synthetic transformations.
Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-
Hartwig aminations, are particularly prominent in modern synthetic chemistry.

Suzuki-Miyaura Coupling Workflow

This reaction forms a new carbon-carbon bond, which is fundamental for constructing the core
skeletons of many drug molecules.
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Reactants & Catalyst

4-lodoaniline
(Aryl Halide)
Catalytic Cycle
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Pd(0) catalyst
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(e.g., from Pd(OAc)z)
Arylboronic Acid
(R-B(OH)2)
Base
(e.9., K2CO3)

Oxidative
Addition

Reductive Biaryl Product
Elimination (Ar-R)
[Ar-Pd(11)-R] intermediate

Transmetalation

Click to download full resolution via product page

Workflow for the Suzuki-Miyaura cross-coupling reaction using 4-lodoaniline.

Buchwald-Hartwig Amination Workflow

This reaction is one of the most powerful methods for forming carbon-nitrogen bonds, essential
for synthesizing aryl amines found in countless pharmaceuticals.
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Workflow for the Buchwald-Hartwig amination reaction using 4-lodoaniline.

Safety and Handling

4-lodoaniline is classified as a hazardous substance and must be handled with appropriate
safety precautions.

e Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[6][17] It causes skin and
serious eye irritation and may cause respiratory irritation.[6] Absorption into the body can
lead to the formation of methemoglobin.[13]

o Personal Protective Equipment (PPE): Always wear safety glasses with side-shields,
chemical-resistant gloves, and a lab coat. Handle in a well-ventilated area or a chemical
fume hood to avoid inhaling dust.
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o Storage: Store in a cool, dry, dark place in a tightly sealed container.[4] It is light-sensitive.[6]

» Incompatibilities: Avoid contact with strong oxidizing agents, acids, acid chlorides, and acid
anhydrides.[6]

Always consult the Safety Data Sheet (SDS) for the most current and detailed safety
information before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-lodoaniline: Structure,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139537#4-iodoaniline-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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